molecular formula C7H6Cl2O B8492852 Salicylyl chloride CAS No. 70679-67-3

Salicylyl chloride

Cat. No.: B8492852
CAS No.: 70679-67-3
M. Wt: 177.02 g/mol
InChI Key: VNMNRMBWSGJGAT-UHFFFAOYSA-N
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Description

Salicylyl chloride is a useful research compound. Its molecular formula is C7H6Cl2O and its molecular weight is 177.02 g/mol. The purity is usually 95%.
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Properties

CAS No.

70679-67-3

Molecular Formula

C7H6Cl2O

Molecular Weight

177.02 g/mol

IUPAC Name

2-(dichloromethyl)phenol

InChI

InChI=1S/C7H6Cl2O/c8-7(9)5-3-1-2-4-6(5)10/h1-4,7,10H

InChI Key

VNMNRMBWSGJGAT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(Cl)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10 grams salicylic acid, 7 ml of thionyl chloride, and 0.02 gram of aluminum chloride was heated at 40 to 45°C. for 11/2 hours. The excess thionyl chloride was removed in vacuum and the salicylyl chloride reaction product can be used without further purification.
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10 g
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7 mL
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0.02 g
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